(1-benzylpiperidin-3-yl)(5-chloro-1-(triisopropylsilyl)-1H-pyrrolo[2,3-b]pyridin-4-yl)methanol

• Molecular Formula: C29H42ClN3OSi
• Molecular Weight: 512.2 g/mol
• IUPAC Name: (1-benzylpiperidin-3-yl)-[5-chloro-1-tri(propan-2-yl)silylpyrrolo[2,3-b]pyridin-4-yl]methanol
• InChI: InChI=1S/C29H42ClN3OSi/c1-20(2)35(21(3)4,22(5)6)33-16-14-25-27(26(30)17-31-29(25)33)28(34)24-13-10-15-32(19-24)18-23-11-8-7-9-12-23/h7-9,11-12,14,16-17,20-22,24,28,34H,10,13,15,18-19H2,1-6H3
• InChI Key: YMCBQSMAMLAFNF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)[Si](C(C)C)(C(C)C)N1C=CC2=C(C(=CN=C21)Cl)C(C3CCCN(C3)CC4=CC=CC=C4)O

Description

(1-benzylpiperidin-3-yl)(5-chloro-1-(triisopropylsilyl)-1H-pyrrolo[2,3-b]pyridin-4-yl)methanol is a useful research compound. Its molecular formula is C29H42ClN3OSi and its molecular weight is 512.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of n-BuLi (1.6 N in heptane, 8.62 mL, 13.8 mmol) was added dropwise to a solution of 5-chloro-4-iodo-1-(triisopropylsilyl)-1H-pyrrolo[2,3-b]pyridine (5.00 g, 11.5 mmol, Adesis) in THF (135 mL) at about −78° C., keeping the temperature below about −70° C. After stirring for about 40 min, a solution of 1-benzylpiperidine-3-carbaldehyde (4.21 g, 20.7 mmol) in THF (15 mL) was added dropwise and the resulting mixture was stirred at about −75° C. for about 2 h. The reaction was quenched by dropwise addition of saturated aqueous NH4Cl (100 mL) and the THF was removed under reduced pressure. The aqueous phase was extracted into EtOAc (250 mL), washed with brine (200 mL), and concentrated to yield crude (1-benzylpiperidin-3-yl)(5-chloro-1-(triisopropylsilyl)-1H-pyrrolo[2,3-b]pyridin-4-yl)methanol (5.88 g, quantitative) as a yellow oil that was used directly in the next step without further purification: LC/MS (Table 2, Method a) Rt=1.78 min; MS m/z: 512 and 514 (M+H)+